12beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
12beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
Brand Name:
Vulcanchem
CAS No.:
136892-43-8
VCID:
VC0136774
InChI:
InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21-,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C24H38O4
Molecular Weight:
390.6 g/mol
12beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
CAS No.: 136892-43-8
Main Products
VCID: VC0136774
Molecular Formula: C24H38O4
Molecular Weight: 390.6 g/mol
| CAS No. | 136892-43-8 |
|---|---|
| Product Name | 12beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | (4R)-4-[(5R,8R,9S,10S,12R,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21-,23+,24-/m1/s1 |
| Standard InChIKey | WMUMZOAFCDOTRW-RXTDITKTSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
| Synonyms | 12beta-Hydroxy-3-oxo-5beta-cholanoic acid |
| PubChem Compound | 154474 |
| Last Modified | Nov 11 2021 |
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